Cas no 2757902-09-1 (1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine)

1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
- EN300-28317847
- 2757902-09-1
- 1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine
-
- Inchi: 1S/C8H16N2/c1-2-7-3-8(4-7,5-9)10-6-7/h10H,2-6,9H2,1H3
- InChI Key: ZCOWYDTWYPKXKG-UHFFFAOYSA-N
- SMILES: N1CC2(CC)CC1(CN)C2
Computed Properties
- Exact Mass: 140.131348519g/mol
- Monoisotopic Mass: 140.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38Ų
- XLogP3: 0
1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-28317847-5.0g |
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine |
2757902-09-1 | 95.0% | 5.0g |
$3273.0 | 2025-03-19 | |
Enamine | EN300-28317847-10.0g |
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine |
2757902-09-1 | 95.0% | 10.0g |
$4852.0 | 2025-03-19 | |
Enamine | EN300-28317847-0.25g |
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine |
2757902-09-1 | 95.0% | 0.25g |
$1038.0 | 2025-03-19 | |
Enamine | EN300-28317847-2.5g |
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine |
2757902-09-1 | 95.0% | 2.5g |
$2211.0 | 2025-03-19 | |
Enamine | EN300-28317847-10g |
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine |
2757902-09-1 | 10g |
$4852.0 | 2023-09-07 | ||
Enamine | EN300-28317847-1.0g |
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine |
2757902-09-1 | 95.0% | 1.0g |
$1129.0 | 2025-03-19 | |
Enamine | EN300-28317847-0.05g |
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine |
2757902-09-1 | 95.0% | 0.05g |
$948.0 | 2025-03-19 | |
Enamine | EN300-28317847-0.1g |
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine |
2757902-09-1 | 95.0% | 0.1g |
$993.0 | 2025-03-19 | |
Enamine | EN300-28317847-0.5g |
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine |
2757902-09-1 | 95.0% | 0.5g |
$1084.0 | 2025-03-19 | |
Enamine | EN300-28317847-1g |
1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine |
2757902-09-1 | 1g |
$1129.0 | 2023-09-07 |
1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine Related Literature
-
Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
-
Yun-Feng Xie,San-Yuan Ding,Jun-Min Liu,Wei Wang,Qi-Yu Zheng J. Mater. Chem. C, 2015,3, 10066-10069
-
Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
-
Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
-
Alejandro Vásquez-Espinal,Osvaldo Yañez,Edison Osorio,Carlos Areche,Olimpo García-Beltrán,Lina M. Ruiz,Bruce K. Cassels,William Tiznado New J. Chem., 2021,45, 590-596
Additional information on 1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine
Comprehensive Overview of 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine (CAS No. 2757902-09-1)
The compound 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine (CAS No. 2757902-09-1) is a specialized bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique azabicyclo structure and functional groups make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to other bioactive molecules targeting neurotransmitter systems.
In recent years, the demand for novel heterocyclic compounds like 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine has surged due to their versatility in medicinal chemistry. This compound's azabicyclic scaffold is often explored for its ability to enhance binding affinity and selectivity in drug-receptor interactions. Its ethyl-substituted moiety further contributes to its lipophilicity, a critical factor in optimizing pharmacokinetic properties. These attributes align with current trends in precision medicine and targeted drug delivery, which dominate modern pharmaceutical discourse.
The synthesis of CAS No. 2757902-09-1 typically involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its structural integrity, ensuring compliance with regulatory standards for pharmaceutical intermediates.
From a commercial perspective, 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine is often sought after by contract research organizations (CROs) and biotech startups focusing on neurodegenerative diseases and psychiatric disorders. Its relevance to Alzheimer's disease and Parkinson's disease research has been highlighted in several preclinical studies, though clinical applications remain under investigation. This aligns with frequent search queries such as "new CNS drug candidates 2024" and "azabicyclic compounds in neurology," indicating strong public and academic interest.
Safety and handling protocols for CAS No. 2757902-09-1 adhere to general laboratory guidelines for amine derivatives. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) is recommended during handling. Storage conditions typically involve anhydrous environments to prevent degradation, a detail frequently queried by procurement specialists in pharmaceutical supply chains.
In summary, 1-{4-ethyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine represents a promising scaffold in modern drug development, bridging gaps between chemical innovation and therapeutic needs. Its intersection with trending topics like AI-driven drug design and fragment-based screening further cements its relevance in contemporary research landscapes.
2757902-09-1 (1-{4-ethyl-2-azabicyclo2.1.1hexan-1-yl}methanamine) Related Products
- 1805379-74-1(2-Bromo-3-(difluoromethyl)-6-nitropyridine-5-acetonitrile)
- 847818-77-3(1-isopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)
- 1421453-68-0(1-cyclohexyl-3-3-(furan-2-yl)-3-hydroxypropylurea)
- 1805446-61-0(5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid)
- 2352073-06-2(Ethyl 2-amino-3-(2-hydroxypyridin-3-yl)propanoate)
- 624-75-9(Iodoacetonitrile)
- 850036-28-1(Cyclopent-1-en-1-ylboronic acid)
- 1805532-01-7(Ethyl 4-(aminomethyl)-6-(difluoromethyl)-2-fluoropyridine-3-carboxylate)
- 2171621-44-4(3-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpyrrolidin-2-yl}propanoic acid)
- 52779-76-7(1-(3-bromo-2-methylphenyl)ethan-1-one)



